3-((5-bromopyridin-2-yl)oxy)-N-(4-chlorobenzyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(5-bromopyridin-2-yl)oxy-N-[(4-chlorophenyl)methyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C17H17BrClN3O2/c18-13-3-6-16(20-10-13)24-15-7-8-22(11-15)17(23)21-9-12-1-4-14(19)5-2-12/h1-6,10,15H,7-9,11H2,(H,21,23)
• InChI Key: PBXJQFPQIVUEHL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=C(C=C2)Br)C(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C17H17BrClN3O2
• Molecular Weight: 410.7 g/mol

Description

3-((5-bromopyridin-2-yl)oxy)-N-(4-chlorobenzyl)pyrrolidine-1-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a pyrrolidine-based inhibitor that has been shown to have a high affinity for certain enzymes and receptors, making it a valuable tool for studying various biochemical and physiological processes.

Scientific Research Applications

Synthetic Methodologies and Characterization

One study elaborated on water-mediated synthesis techniques for related compounds, emphasizing experimental and computational studies to explore their non-linear optical (NLO) properties and potential anticancer activity through tubulin polymerization inhibition (Jayarajan et al., 2019). This suggests the importance of such compounds in developing therapeutic agents by examining their binding interactions and inhibitory effects.

Potential in Drug Development

Another area of research focuses on the synthesis and spectroscopic characterization of derivatives, providing foundational knowledge for further chemical modifications (Anuradha et al., 2014). These studies often involve detailed analysis through FT-IR, NMR, and X-ray diffraction techniques to precisely understand the compound's structure, which is crucial for its potential application in drug design and development.

Antimicrobial and Anticancer Properties

Research on pyridine derivatives and their synthesis has shown a keen interest in exploring their antimicrobial and anticancer activities. Studies have synthesized novel compounds to test their in vitro activities against various microbial strains and cancer cell lines, indicating the role of these compounds in developing new therapeutic agents (Gad-Elkareem et al., 2011).

Chemical Modifications for Enhanced Biological Activity

Further research has led to the development of methods for efficient synthesis and the exploration of novel derivatives with potential biological activities. These activities include insecticidal and fungicidal effects, showcasing the versatility of such compounds in various applications beyond medicinal chemistry, including agriculture (Zhu et al., 2014).